Cas no 1864073-50-6 (2-{[(4-Methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidine hydrochloride)

• Product Name: 2-{[(4-Methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidine hydrochloride
• CAS No: 1864073-50-6
• MF: C₁₀H₁₇ClN₂S₂
• MW: 264.838378667831
• CID: 5720152
• PubChem ID: 72716572
• Update Time: 2025-10-22

2-{[(4-Methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidine hydrochloride
• 2-([(4-METHYL-1,3-THIAZOL-2-YL)SULFANYL]METHYL)PIPERIDINE HYDROCHLORIDE
• F2167-0612
• 2-([(4-METHYL-1,3-THIAZOL-2-YL)SULFANYL]METHYL)PIPERIDINEHYDROCHLORIDE
• AKOS026746969
• 1864073-50-6
• EN300-241470
• 2-{[(4-Methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidine hydrochloride

• Inchi： 1S/C10H16N2S2.ClH/c1-8-6-13-10(12-8)14-7-9-4-2-3-5-11-9;/h6,9,11H,2-5,7H2,1H3;1H
• InChI Key： ASWOHALOXFCSHF-UHFFFAOYSA-N
• SMILES： Cl.S(C1=NC(C)=CS1)CC1CCCCN1

Computed Properties

• Exact Mass: 264.0521686g/mol
• Monoisotopic Mass: 264.0521686g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-{[(4-Methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidine hydrochloride

Introduction to 2-{[(4-Methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidine hydrochloride (CAS No. 1864073-50-6)

2-{[(4-Methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidine hydrochloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and chemical properties. This compound, identified by the CAS number 1864073-50-6, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in drug discovery and development. The presence of a piperidine ring coupled with a thiazole moiety and a sulfanyl group introduces a rich framework for potential interactions with biological targets, which has been a cornerstone in the design of novel therapeutic agents.

The compound's structure is characterized by a central piperidine ring substituted with a methyl group linked to a sulfanyl (-SH) moiety, which is further connected to a 4-methyl-1,3-thiazole ring. This arrangement creates a multifaceted chemical entity that can engage with various biological pathways. The thiazole ring, in particular, is well-documented for its role in medicinal chemistry due to its ability to modulate enzyme activities and receptor binding affinities. The 4-methyl-1,3-thiazole component adds to the compound's complexity and potential for selective targeting.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies have indicated that the sulfanyl group in 2-{[(4-Methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidine hydrochloride can form hydrogen bonds with polar residues in protein targets, enhancing binding affinity. This feature has been exploited in the design of molecules targeting neurological disorders, where precise interactions with neurotransmitter receptors are crucial.

Moreover, the hydrochloride salt form of this compound (2-{[(4-Methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidine hydrochloride) improves its solubility and stability, which are critical factors for pharmaceutical applications. Enhanced solubility facilitates better absorption and bioavailability, while stability ensures prolonged shelf life and consistent performance in formulations. These attributes make it an attractive candidate for further development into therapeutic agents.

In the realm of drug discovery, the scaffold of 2-{[(4-Methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidine hydrochloride has been explored for its potential in treating various conditions. For instance, preliminary studies suggest that derivatives of this compound may exhibit anti-inflammatory properties by modulating cytokine production pathways. The thiazole ring is known to interact with enzymes such as COX and LOX, which are pivotal in inflammatory responses. By targeting these pathways, the compound could offer novel therapeutic strategies for chronic inflammatory diseases.

Additionally, the piperidine moiety is frequently incorporated into pharmacophores due to its ability to enhance oral bioavailability and metabolic stability. This feature has been leveraged in the development of antipsychotic and antidepressant drugs, where piperidine derivatives have shown significant efficacy. The combination of these structural elements in 2-{[(4-Methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidine hydrochloride positions it as a versatile building block for designing molecules with enhanced pharmacological profiles.

Recent research has also highlighted the potential of this compound in oncology. Thiazole-based compounds have been reported to inhibit kinase enzymes that are overexpressed in cancer cells. The sulfanyl group in 2-{[(4-Methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidine hydrochloride can interact with ATP-binding pockets of kinases, disrupting their function and thereby inhibiting tumor growth. Preclinical studies have demonstrated promising results in cell culture models, suggesting its potential as an anticancer agent.

The synthesis of 2-{[(4-Methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidine hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the thiazole ring through cyclization reactions followed by functionalization at the 2-position with a sulfanyl group. Subsequent coupling with piperidine derivatives via nucleophilic substitution or metal-catalyzed reactions yields the desired intermediate. Finally, conversion to the hydrochloride salt enhances its pharmacological properties.

The analytical characterization of this compound is crucial for ensuring its quality and consistency. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to confirm its structure and purity. These analytical methods provide detailed insights into the molecular structure and help identify any impurities that may affect its efficacy.

In conclusion,2-{[(4-Methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidine hydrochloride (CAS No. 1864073-50-6) represents a fascinating compound with significant potential in pharmaceutical applications. Its unique structural features make it an attractive candidate for further exploration in drug discovery efforts aimed at treating neurological disorders, inflammatory diseases, and cancer. As research continues to uncover new biological targets and mechanisms of action,this compound is poised to play a vital role in developing next-generation therapeutics.